Cas no 470441-69-1 (1-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

• Product Name: 1-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• CAS No: 470441-69-1
• MF: C₉H₁₃N₇
• MW: 219.246419668198
• MDL: MFCD11986856
• CID: 5225855
• PubChem ID: 33679137
• Update Time: 2025-05-19

1-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 3-methyl-7-(1-piperazinyl)-
• 1-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

• MDL： MFCD11986856
• Inchi： 1S/C9H13N7/c1-15-8-7(13-14-15)9(12-6-11-8)16-4-2-10-3-5-16/h6,10H,2-5H2,1H3
• InChI Key： FDWQQSFZGVDZKO-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCNCC2)=C2N=NN(C)C2=N1

Additional information on 1-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Comprehensive Guide to 1-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine (CAS No. 470441-69-1): Properties, Applications, and Market Insights

1-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine (CAS No. 470441-69-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazolopyrimidine core and piperazine moiety, serves as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and functional versatility make it a valuable asset in drug discovery and development.

The growing interest in 1-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine is driven by its potential applications in targeting enzymes and receptors involved in various diseases. Researchers are particularly intrigued by its role in modulating kinase inhibitors, a hot topic in oncology and neurodegenerative disease research. With the rise of personalized medicine and AI-driven drug design, this compound is increasingly being explored for its compatibility with computational modeling and high-throughput screening techniques.

From a chemical perspective, 1-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine exhibits notable stability under physiological conditions, making it suitable for in vitro and in vivo studies. Its molecular weight and lipophilicity fall within the optimal range for blood-brain barrier penetration, a property highly sought after in CNS drug development. Recent publications have highlighted its utility in creating allosteric modulators for G-protein-coupled receptors (GPCRs), aligning with current trends in signal transduction research.

The synthesis of 1-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine typically involves multi-step organic reactions, with emphasis on atom economy and green chemistry principles - topics dominating modern chemical manufacturing discussions. Process optimization studies focus on improving yield while reducing hazardous byproducts, responding to the pharmaceutical industry's push toward sustainable synthesis methods. Analytical characterization using HPLC-MS and NMR spectroscopy confirms the compound's high purity, a critical factor for regulatory compliance in drug development pipelines.

Market analysis indicates steady growth in demand for 1-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine, particularly from contract research organizations (CROs) and academic laboratories investigating novel therapeutic targets. The compound's CAS No. 470441-69-1 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory documentation. Suppliers are increasingly offering customized quantities and purity grades to meet diverse research needs, from milligram-scale exploratory studies to kilogram-level preclinical development.

In the context of intellectual property landscape, several patents reference 1-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine as a building block for proprietary compounds, particularly in areas of immunomodulation and metabolic disorders. This aligns with current pharmaceutical industry focus on first-in-class therapeutics and drug repurposing strategies. The compound's structural features allow for diverse derivatization, enabling medicinal chemists to explore extensive structure-activity relationships (SAR).

From a safety perspective, proper handling of 1-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine requires standard laboratory precautions. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions (typically 2-8°C under inert atmosphere) and compatibility with common solvents. These protocols reflect the broader industry emphasis on laboratory safety standards and risk mitigation in chemical research environments.

The future research directions for 1-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine may involve its incorporation into PROTACs (Proteolysis Targeting Chimeras), an emerging technology in targeted protein degradation. Additionally, its potential in covalent inhibitor design and photoaffinity labeling applications represents exciting frontiers in chemical biology. These applications position the compound at the intersection of multiple cutting-edge research areas, ensuring its continued relevance in scientific literature and patent filings.

For researchers seeking reliable sources of CAS No. 470441-69-1, third-party analytical verification through COA (Certificate of Analysis) has become an industry standard practice. This addresses growing concerns about chemical authenticity and supply chain transparency in research materials. The compound's commercial availability through specialized fine chemical suppliers facilitates global access for the scientific community.

In conclusion, 1-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine represents a sophisticated chemical tool with multifaceted applications in modern drug discovery. Its unique structural features and demonstrated utility in various research contexts ensure its position as a valuable compound in the medicinal chemistry toolbox. As research trends evolve toward more targeted and mechanistically diverse therapeutic approaches, this compound will likely maintain its significance in both academic and industrial settings.